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Compound of Interest

Compound Name: Glyoxal trimer dihydrate

Cat. No.: B1329646

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Glyoxal trimer
dihydrate, a chemical used in various research and development applications. Adherence to
the following protocols and precautions is critical for ensuring a safe laboratory environment.

Chemical and Physical Properties

Glyoxal trimer dihydrate is a white crystalline powder.[1][2] It is composed of three glyoxal
molecules and two water molecules in a stable configuration.[3] While it is soluble in water, its
free form, glyoxal, is unstable and not commercially available.[3]

Table 1: Physical and Chemical Properties of Glyoxal Trimer Dihydrate
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Property

Value

CAS Number

4405-13-4[4][5]

Molecular Formula

CeH100s[1][5]

Molecular Weight 210.14 g/mol [1][5]
Appearance White powder[1][2]
o Insoluble in water (less than 1 mg/mL at 70°F)
Solubility
[1][2]
Stability Considered stable under normal conditions.[3]

Hazard Identification and Toxicological Profile

Glyoxal trimer dihydrate is classified as a hazardous substance.[3] It is irritating to the eyes,
respiratory system, and skin and may cause sensitization by skin contact.[4]

Table 2: GHS Hazard Classifications

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation[4]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[4]
Specific Target Organ Toxicity - )

) ] H335: May cause respiratory
Single Exposure (Respiratory 3

tract irritation)

irritation[4]

Toxicological Summary:

The primary routes of occupational exposure are inhalation of aerosols and dermal absorption.
[3] While not classified as harmful by ingestion, it is a potent skin irritant and sensitizer.[3]
Inhalation can cause respiratory irritation, and long-term exposure to high dust concentrations

may lead to lung function changes.[3]
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Glyoxal is genotoxic in vitro, inducing DNA adducts, mutations, and chromosomal aberrations.
[3] In vivo, genotoxic activity has been observed at the site of application.[3]

The body detoxifies glyoxal through the glyoxalase system, which converts it to the less
reactive glycolate.[3] Glyoxal can react with proteins and DNA, leading to the formation of
Advanced Glycation End-products (AGES), which can alter protein function and contribute to
cellular damage.[6][7][8] This process is implicated in oxidative stress and various pathological
conditions.[9][10]

Signaling Pathway for Glyoxal-Induced Cellular Damage
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Start: Handling
Glyoxal Trimer Dihydrate

Assess Task:
- Weighing powder?
- Preparing solution?
- Handling solution?

Handling Powder?

Local Exhaust
Ventilation Required

Handling Solution? Consider Respirator

Wear Chemical
Resistant Gloves

No Wear Safety Goggles

Wear Lab Coat/
Overalls

Proceed with Task
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Chemical Spill Occurs

Major Spill?

Evacuate Area &
Alert Emergency Minor Spill
Responders

Decontaminate Area
and Equipment

End of Procedure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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